Cas no 868214-26-0 (2-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol)

• Product Name: 2-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol
• CAS No: 868214-26-0
• MF: C₁₈H₁₄N₂O₂S₂
• MW: 354.445961475372
• CID: 5957301
• PubChem ID: 2989952
• Update Time: 2025-06-13

2-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol Chemical and Physical Properties

Names and Identifiers

• 2-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol
• [3-(2-hydroxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-thiophen-2-ylmethanone
• Z57805345
• F1792-0048
• AKOS001152247
• 2-[3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl]phenol
• AKOS016881990
• (5-(2-hydroxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone
• 868214-26-0
• ZINC04248200

• Inchi： 1S/C18H14N2O2S2/c21-15-6-2-1-5-12(15)14-11-13(16-7-3-9-23-16)19-20(14)18(22)17-8-4-10-24-17/h1-10,14,21H,11H2
• InChI Key： XQYPHLFUMWMKKC-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=CC=C2O)CC(C2SC=CC=2)=N1)(C1SC=CC=1)=O

Computed Properties

• Exact Mass: 354.04967004g/mol
• Monoisotopic Mass: 354.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol

Comprehensive Overview of 2-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol (CAS No. 868214-26-0)

The compound 2-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol (CAS No. 868214-26-0) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique thiophene and pyrazole moieties make it a promising candidate for various applications, ranging from pharmaceutical development to advanced material synthesis. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

One of the most intriguing aspects of this compound is its heterocyclic framework, which combines thiophene and pyrazole rings. These structural features are often associated with enhanced pharmacological properties, such as anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have explored its role in drug discovery, with a focus on its potential to modulate enzyme activity or receptor binding. The presence of the phenol group further adds to its versatility, enabling interactions with various biological systems.

In the context of material science, 2-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol has been investigated for its electronic properties. The thiophene rings, known for their conjugated systems, contribute to its potential use in organic electronics, such as organic light-emitting diodes (OLEDs) or conductive polymers. This aligns with the growing demand for sustainable materials in the tech industry, a topic frequently searched by users interested in green chemistry and renewable energy solutions.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have optimized protocols to incorporate catalysts and solvents that minimize environmental impact, reflecting the broader trend toward eco-friendly synthesis. This aspect is particularly relevant to users searching for green synthesis methods or sustainable chemistry practices.

Another area of interest is the compound's potential in neuropharmacology. Preliminary studies suggest that its pyrazole core may interact with central nervous system (CNS) targets, making it a subject of exploration for neurological disorders. This ties into popular search queries related to mental health and neurodegenerative diseases, such as Alzheimer's or Parkinson's. While more research is needed, the compound's structural features offer a promising starting point for drug development.

From a spectroscopic perspective, 2-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol exhibits distinct NMR and IR signatures, which are crucial for its identification and characterization. These analytical techniques are frequently discussed in online forums and academic searches, particularly by students and professionals seeking spectral data interpretation guides.

In summary, 2-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylphenol (CAS No. 868214-26-0) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its unique structure and properties make it a valuable subject for ongoing research, aligning with contemporary interests in drug discovery, sustainable materials, and advanced spectroscopy. As scientific understanding evolves, this compound may play a pivotal role in addressing some of the most pressing challenges in modern science and technology.